butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: butyl 4-[(3-chlorophenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C18H19ClN2O3/c1-2-3-11-24-17(22)13-7-9-15(10-8-13)20-18(23)21-16-6-4-5-14(19)12-16/h4-10,12H,2-3,11H2,1H3,(H2,20,21,23)
• InChI Key: NTWCTYUGGXCJDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

Butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoate, also known as BOC-4-chloroaniline benzoate, is a chemical compound with potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 386.87 g/mol. This compound has been synthesized using various methods and has shown promising results in different areas of research.

Mechanism of Action

The mechanism of action of butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate is not fully understood. However, it is believed to inhibit the activity of protein kinases by binding to the ATP binding site of the enzyme. This leads to the disruption of the signaling pathways that are involved in cell growth and division.
Biochemical and physiological effects:
butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate has been shown to have biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that it inhibits the activity of protein kinases and reduces cell viability in cancer cell lines. In vivo studies have shown that it has antitumor activity in mouse models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate in lab experiments is its high purity and stability. It can be easily synthesized and purified, which makes it a reliable building block for the synthesis of other compounds. However, one limitation is its potential toxicity. It is important to handle this compound with care and to follow proper safety protocols in the lab.

Future Directions

There are several future directions for the use of butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate in scientific research. One direction is the synthesis of novel protein kinase inhibitors that have increased potency and selectivity. Another direction is the development of new synthetic routes for the production of this compound and its derivatives. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
In conclusion, butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate is a promising compound for scientific research due to its potential as a building block for the synthesis of other compounds and its potential applications in the treatment of cancer and other diseases. Further studies are needed to fully understand its mechanism of action and to develop new synthetic routes for its production and its derivatives.

Scientific Research Applications

Butyl 4-({[(3-chlorophenyl)amino]carbonyl}amino)benzoateaniline benzoate has been used in various scientific research studies due to its potential as a building block for the synthesis of other compounds. It has been used in the synthesis of novel inhibitors of protein kinases, which are enzymes that play a key role in cell signaling pathways. These inhibitors have potential applications in the treatment of cancer and other diseases.